1-((6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methyl)pyrrolidine

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 1-(6,7-dihydro-4H-thieno[3,2-c]pyran-4-ylmethyl)pyrrolidine
• InChI: InChI=1S/C12H17NOS/c1-2-6-13(5-1)9-11-10-4-8-15-12(10)3-7-14-11/h4,8,11H,1-3,5-7,9H2
• InChI Key: IWKMFCMYQDKOGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2C3=C(CCO2)SC=C3

Description

1-((6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methyl)pyrrolidine is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(chloromethyl)-6,7-dihydro-4H-thieno[3,2-c]pyran (1 g, 5.305 mmol, 1 eq), pyrrolidine (11.3 g, 159.1 mmol, 30 eq) and NaI (50 mg) in DMF (50 mL) in a sealed tube was stirred at 130° C. for 6 hr. The reaction mixture was cooled and poured into H2O and the pH was adjusted to ˜2 with 2N HCl. The resulting solution was washed with EtOAc. The aqueous layer was then adjusted to pH 9-10 and extracted with EtOAc. The EtOAc layers were washed with brine, dried over Na2SO4, filtered, and concentrated. The resulting crude product was purified by preparative HPLC. After removal of organic volatiles of the collected HPLC fractions, the pH of remaining aqueous phase was adjusted to ˜8 with saturated Na2CO3 solution. The aqueous solution was extracted with EtOAc (3 times). The combined EtOAc extract was washed with brine, dried with Na2SO4, and concentrated to give the desired product.